
Application Notes: Lanthanum-140 Tracer
Methodology for Fluid Catalytic Cracking Units

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lanthanum-140

Cat. No.: B1220453 Get Quote

AN-FCC-001

Introduction
Fluid Catalytic Cracking (FCC) is a cornerstone process in modern petroleum refineries,

converting high-boiling, high-molecular-weight hydrocarbon fractions into more valuable

gasoline, olefinic gases, and other products. The efficiency of an FCC unit (FCCU) is critically

dependent on the complex dynamics of the catalyst circulation between the reactor (riser) and

the regenerator. Optimizing this process requires a deep understanding of catalyst flow

parameters, which are often difficult to measure due to the harsh, opaque, and high-

temperature environment.

Radiotracer techniques provide a powerful diagnostic tool for process optimization and

troubleshooting in operational FCCUs.[1] Lanthanum-140 (La-140) has emerged as a highly

effective intrinsic tracer for studying catalyst dynamics. By irradiating a sample of the actual

FCC catalyst, La-140 is produced from the stable lanthanum naturally present in the catalyst

material.[2][3] This ensures that the tracer's physical and chemical properties are identical to

the bulk catalyst, providing a true representation of its behavior. This application note details

the methodology for using La-140 to investigate key performance indicators such as catalyst

velocity, residence time distribution (RTD), and mixing characteristics.[2][3]

Principle of the Methodology
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The core of the methodology involves introducing a small amount of catalyst, which has been

activated in a nuclear reactor to produce La-140, into the FCCU at a specific injection point. La-

140 is a gamma-emitting radioisotope with a convenient half-life of 40.2 hours and distinct high-

energy gamma rays (primarily 1596 keV), which can be easily detected through the thick steel

walls of the FCCU.

Sensitive radiation detectors, such as sodium iodide (NaI) scintillators, are strategically placed

on the exterior of the unit to track the movement of the radiolabeled catalyst pulse.[1] By

recording the detector response over time, a concentration-time curve is generated at each

measurement point. Analysis of these curves provides quantitative data on the catalyst's flow

behavior.[1]

Applications
The La-140 tracer methodology can be used to diagnose and optimize several critical FCCU

performance parameters:

Catalyst Velocity and Acceleration: By measuring the time it takes for the tracer pulse to

travel between two detectors in the riser, the catalyst velocity can be calculated. Multiple

detectors along the riser can reveal the catalyst's acceleration profile.[1]

Residence Time Distribution (RTD): RTD studies are crucial for understanding the efficiency

of the reactor and stripper sections. The mean residence time (MRT) and the degree of axial

dispersion can be determined from the shape of the tracer response curve, helping to

identify issues like stagnant zones or bypassing.[2][3]

Vapor/Catalyst Slip Velocity: In conjunction with a gaseous radiotracer (like Krypton-79), the

slip velocity—the difference between the gas velocity and the catalyst velocity—can be

determined. This is a critical parameter influencing the cracking reactions.[1]

Catalyst Mixing and Distribution: Arrays of detectors can be used to investigate the radial

distribution of the catalyst in vessels like the stripper or regenerator, ensuring proper

contacting and efficiency.[4]

Troubleshooting: The technique is invaluable for diagnosing operational problems such as

catalyst blockages, poor fluidization, or inefficient stripping.
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Protocols: La-140 Radiotracer Study in an FCC Unit
Protocol 1: Tracer Preparation and Handling
Objective: To prepare a La-140 radiotracer from the native FCC catalyst and handle it safely.

Materials:

Representative catalyst sample (~50-200 grams) from the target FCCU.

Quartz ampoule or aluminum irradiation container.

Access to a nuclear reactor for neutron activation.

Lead-shielded transport container.

Remote handling tools (tongs, forceps).

Personal Protective Equipment (PPE): Coveralls, safety glasses, gloves.[5][6]

Radiation survey meter.

Methodology:

Sample Collection: Obtain a representative sample of the circulating catalyst from the FCCU.

Encapsulation: Seal a precisely weighed amount of the catalyst sample in a high-purity

quartz ampoule. The required mass depends on the native Lanthanum concentration and the

desired activity.

Neutron Activation: Irradiate the encapsulated sample in a nuclear reactor. The neutron flux

and irradiation time are calculated to produce the target activity of La-140 (typically in the

range of 10-200 mCi, depending on the specific test).[7]

Cooling & Transport: Allow the sample to "cool" for a short period to permit the decay of

short-lived activation products. Transport the irradiated sample to the refinery site in a

certified, lead-shielded container.
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On-site Handling: All handling of the radioactive source must be performed by trained

personnel using remote handling tools. Maintain a safe distance and minimize exposure

time. A radiation survey meter must be used to monitor dose rates and check for

contamination.

Protocol 2: Tracer Injection and Data Acquisition
Objective: To safely inject the La-140 tracer into the FCCU and record its passage.

Materials:

Prepared La-140 catalyst tracer.

High-pressure injection system (e.g., a pneumatic device).

Scintillation detectors (e.g., 2"x2" NaI(Tl) detectors) with collimators.

High-voltage power supplies for detectors.

Data acquisition system (multichannel analyzer or data logger).

Coaxial cables.

Methodology:

Detector Placement: Mount the scintillation detectors at predetermined locations on the

external surface of the FCCU (e.g., along the riser, stripper, and standpipe). Secure them

firmly and use lead collimators to define the viewing area for each detector.

System Setup: Connect the detectors to the data acquisition system via coaxial cables. Set

the high voltage and confirm that all detectors are functioning correctly.

Background Measurement: Before injection, record the background radiation for a sufficient

period (e.g., 10-15 minutes) to establish a baseline.

Tracer Injection:

Load the irradiated catalyst into the injection device using remote handling tools.
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Connect the injector to a suitable, isolated injection point on the FCCU (e.g., at the base of

the riser).

Pressurize the injection system to a pressure significantly higher than the process

pressure.

Execute the injection as a sharp, rapid pulse to approximate a "delta function" input.[1]

Data Acquisition:

Simultaneously with the injection, begin recording the radiation counts from all detectors.

Continue recording until the entire tracer pulse has passed all detectors and the count rate

has returned to the background level. The recording duration can range from minutes for a

riser pass to several hours for a full loop circulation study.

Data Presentation: Quantitative Results
Data obtained from La-140 tracer studies provide key insights into the unit's performance. The

following tables summarize typical data from investigations in industrial FCCUs.

Table 1: Catalyst Velocity and Residence Time in Riser

Parameter Section Value

Catalyst Velocity Riser Bottom (D1-D2) 4.5 m/s

Riser Middle (D3-D4) 6.8 m/s

Riser Top (D5-D6) 7.9 m/s

Mean Residence Time Full Riser 3.1 s

| Slip Factor | Riser Average | 1.3 |

Table 2: Residence Time Distribution (RTD) in Stripper
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Parameter Value

Mean Residence Time (MRT) 125 s

Variance of Distribution (σ²) 950 s²

Peclet Number (Pe) 8.2

| Flow Pattern | Approximates plug flow with moderate dispersion |

Table 3: Tracer Activity Specifications for Different Sections

FCCU Section Phase Radiotracer
Typical Activity
(mCi)

Riser Catalyst La-140 50 - 60

Stripper Catalyst La-140 40

Regenerator Catalyst La-140 10 - 20

Riser/Stripper Gas Kr-79 190 - 215

(Data compiled from reference[7])

Visualizations: Workflows and Logic
Diagrams created using DOT language help visualize the experimental and analytical

processes.
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Experimental Workflow for La-140 Tracer Study

Phase 1: Preparation

Phase 2: Execution

Phase 3: Analysis

Phase 4: Reporting

Collect Catalyst
Sample from FCCU

Encapsulate & Irradiate
(Neutron Activation)

Safe Transport to Site
(Shielded Container)

Mount & Calibrate
Detectors on FCCU

Record Background
Radiation

Inject La-140 Tracer
as a Sharp Pulse

Acquire Time-Series
Data from Detectors

Generate RTD Curves
(Counts vs. Time)

Calculate Velocity
(Δdistance / Δtime)

Determine Mean
Residence Time (MRT)

Model Flow & Mixing
(Axial Dispersion Model)

Generate Diagnostic Report

Recommend Process
Optimizations
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Data Analysis Logic for Catalyst Velocity

Data Correction

Analysis

Raw Data Streams
(Detector 1, Detector 2)

Background Subtraction

Radioactive Decay
Correction

Identify Time Markers
(e.g., Centroid of Peak)

Calculate Time Difference
(Δt = t_det2 - t_det1)

Calculate Velocity
(V = Δd / Δt)

Known Distance
Between Detectors (Δd)

Catalyst Velocity (m/s)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1220453?utm_src=pdf-body-img
https://www.benchchem.com/product/b1220453?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. osti.gov [osti.gov]

2. Application of 140La and 24Na as intrinsic radiotracers for investigating catalyst dynamics
in FCCUs - PubMed [pubmed.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. taylorandfrancis.com [taylorandfrancis.com]

5. bpb-us-e2.wpmucdn.com [bpb-us-e2.wpmucdn.com]

6. lupin.com [lupin.com]

7. media.superevent.com [media.superevent.com]

To cite this document: BenchChem. [Application Notes: Lanthanum-140 Tracer Methodology
for Fluid Catalytic Cracking Units]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220453#lanthanum-140-tracer-methodology-for-
fluid-catalytic-cracking-units]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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